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Compound of Interest

Compound Name: Ep vinyl quinidine

Cat. No.: B12394969

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: There is a notable absence of a specific Safety Data Sheet (SDS) for
epivinylquinidine in publicly available resources. The following guide has been compiled using
safety data from structurally similar Cinchona alkaloids, namely Quinidine and its stereoisomer
Cinchonine. It is imperative that this information is used as a baseline for risk assessment and
that all laboratory work is conducted under the guidance of a qualified safety professional.

Chemical and Physical Properties

Due to the lack of specific data for epivinylquinidine, the following table summarizes the known
properties of the closely related Cinchona alkaloid, Quinidine. These values should be
considered indicative and may not precisely reflect the properties of epivinylquinidine.
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Property Value (for Quinidine)
Molecular Formula C20H24N202

Molecular Weight 324.42 g/mol
Appearance White crystalline powder

Soluble in ethanol, ether, chloroform, and oils;

Solubility . .
sparingly soluble in water.
Melting Point Approximately 174-175 °C (decomposes)
Boiling Point Data not available
pKa pKal = 4.3, pKa2 = 8.6

Toxicological Data

The toxicological profile of epivinylquinidine has not been specifically determined. The data
presented below is for Quinidine and should be treated as a conservative estimate of potential
hazards. Cinchona alkaloids can exhibit significant physiological effects, particularly on the
cardiovascular system.
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Hazard Classification

Data (for Quinidine)

Acute Oral Toxicity

LD50 (Rat): 263 mg/kg

Primary Routes of Exposure

Ingestion, inhalation, skin contact, eye contact.

Known Health Effects

May cause irritation to the skin, eyes, and
respiratory tract. Ingestion can lead to
cinchonism (symptoms include tinnitus,
headache, nausea, and visual disturbances).
Can cause severe cardiac effects, including

arrhythmia and QT prolongation.[1]

Carcinogenicity

Not classified as a carcinogen by IARC, NTP, or
OSHA.

Mutagenicity

Data not available.

Teratogenicity

Data not available.

Hazard Identification and Personal Protective

Equipment (PPE)

Based on the data for related Cinchona alkaloids, epivinylquinidine should be handled as a

hazardous substance.

GHS Hazard Statements (presumed):

H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK542193/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Skin Protection: Chemical-resistant gloves (e.g., nitrile), a lab coat, and closed-toe shoes.

o Respiratory Protection: Use in a well-ventilated area. If dusts are likely to be generated, a
NIOSH-approved respirator with a particulate filter is recommended.

Safe Handling and Storage Procedures

Handling:

Avoid creating dust.

Use only in a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Ground and bond containers when transferring material to prevent static electricity.
Storage:

e Store in a tightly sealed container.

o Keep in a cool, dry, and well-ventilated area.

» Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

» In Case of Skin Contact: Immediately wash the skin with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Experimental Protocols

Detailed experimental protocols involving epivinylquinidine are not readily available in the
public domain. Researchers should develop their own specific protocols based on the nature of
their experiments, incorporating the safety and handling precautions outlined in this guide. A
general workflow for handling a chemical compound like epivinylquinidine in a research setting

is provided below.

Visualizations
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Caption: General laboratory workflow for handling chemical compounds.

As no specific signaling pathways for epivinylquinidine have been documented, a diagram for
this is not included. Researchers investigating the biological activity of this compound would
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need to determine its mechanism of action through experimental studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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